Cas no 1383474-28-9 (Ethyl 6-vinylpicolinate)

• Product Name: Ethyl 6-vinylpicolinate
• CAS No: 1383474-28-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4815929
• Update Time: 2025-08-05

Ethyl 6-vinylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-vinylpicolinate
• ethyl 6-ethenylpyridine-2-carboxylate

• Inchi： 1S/C10H11NO2/c1-3-8-6-5-7-9(11-8)10(12)13-4-2/h3,5-7H,1,4H2,2H3
• InChI Key： BNRPBIQKLIZKRU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=C)N=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-vinylpicolinate

Ethyl 6-vinylpicolinate (CAS No. 1383474-28-9): A Comprehensive Overview

Ethyl 6-vinylpicolinate (CAS No. 1383474-28-9) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various scientific domains. The study of such molecules often involves intricate chemical transformations and interactions, making them valuable for both academic research and industrial development.

The molecular formula of Ethyl 6-vinylpicolinate is C₁₀H₉NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This specific arrangement contributes to its reactivity and utility in synthetic chemistry. The presence of a vinyl group and a picolinic acid moiety makes it a versatile intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit bioactivity without severe side effects. Ethyl 6-vinylpicolinate has been explored for its potential role in drug discovery. Its structural features suggest that it could interact with biological targets in ways that are beneficial for therapeutic applications. For instance, studies have indicated that derivatives of picolinic acid may have anti-inflammatory and antioxidant properties, which are crucial for developing new medications.

The synthesis of Ethyl 6-vinylpicolinate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have developed various synthetic pathways to produce this compound efficiently. One common approach involves the reaction of picolinic acid with ethyl acrylate, followed by purification steps to isolate the desired product. These synthetic methods highlight the importance of advanced organic chemistry techniques in producing valuable intermediates like this one.

The applications of Ethyl 6-vinylpicolinate extend beyond pharmaceuticals. In material science, this compound has been investigated for its potential use as a monomer in polymer synthesis. The vinyl group present in its structure allows for polymerization reactions, leading to the formation of polymers with specific properties. These polymers could find applications in coatings, adhesives, and other industrial materials.

Recent research has also explored the role of Ethyl 6-vinylpicolinate in agricultural chemistry. Its structural motifs suggest that it could serve as a precursor for herbicides or pesticides. By modifying its molecular structure, scientists aim to develop compounds that are effective in protecting crops while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices worldwide.

In conclusion, Ethyl 6-vinylpicolinate (CAS No. 1383474-28-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it a valuable intermediate in pharmaceuticals, materials science, and agriculture. As research continues to uncover new applications for this compound, its importance is likely to grow further.